Cas no 3770-82-9 (1,3-Dibenzoylbenzene)

1,3-Dibenzoylbenzene Properties

Names and Identifiers

• 1,3-Phenylenebis(phenylmethanone)
• 3-Benzoylbenzophenone
• 1,3-Dibenzoylbenzene
• (3-benzoylphenyl)-phenylmethanone
• NSC 43091
• NSC 631642
• m-Benzoylbenzophenone
• m-Dibenzoylbenzene
• Methanone, 1,3-phenylenebis[phenyl-
• (3-benzoylphenyl)(phenyl)methanone
• m-DIBENZOYL BENZENE
• MJQHDSIEDGPFAM-UHFFFAOYSA-N
• NSC631642
• Methanone, 1,3-phenylenebis(phenyl-
• AK126373
• Methanone, 1,1'-(1,3-phenylene)bis(1-phenyl-
• phenyl 3-(phenylcarbonyl)phenyl ketone
• Methanone, 1,1'-(1,3-phenylene)bis[1-phenyl-
• isophthalophenone
• NSC43091
• 1,3 dibenzoylben
• 1,3 dibenzoylbenzene
• 1,3-dibenzoyl-benzene
• NSC-43091
• 1,3-phenylene-bis(phenyl methanone)
• NCGC00247278-01
• InChI=1/C20H14O2/c21-19(15-8-3-1-4-9-15)17-12-7-13-18(14-17)20(22)16-10-5-2-6-11-16/h1-14
• AE-848/02248038
• NCI60_010378
• DTXSID7063180
• CS-W010018
• HMS3052J04
• 3770-82-9
• MLS001360016
• NSC-631642
• 1,1'-(1,3-Phenylene)bis[1-phenylmethanone]
• AS-61257
• EINECS 223-210-6
• SMR001224328
• (3-benzoylphenyl)-phenyl-methanone
• MFCD00014086
• NS00030273
• FT-0606618
• CHEMBL1334135
• SCHEMBL135162
• JV3HW5BM2Y
• AKOS015839045
• 1,3-Dibenzoylbenzene, 98%
• DTXCID6039396
• DB-049179
• +Expand

• MDL： MFCD00014086
• InChIKey： MJQHDSIEDGPFAM-UHFFFAOYSA-N
• Inchi： 1S/C20H14O2/c21-19(15-8-3-1-4-9-15)17-12-7-13-18(14-17)20(22)16-10-5-2-6-11-16/h1-14H
• SMILES： O=C(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C(C(C2C([H])=C([H])C([H])=C([H])C=2[H])=O)C=1[H]
• BRN： 1973337

Computed Properties

• Exact Mass: 286.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 286.099
• Heavy Atom Count: 22
• Complexity: 353
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 4.14860
• PSA: 34.14000
• Refractive Index: 1.615
• Boiling Point: No date available
• Melting Point: 105-108 °C (lit.)
• Vapor Pressure: No date available
• Flash Point: No date available
• Solubility: Insuluble (4.0E-3 g/L) (25 ºC),
• Color/Form: solid
• Solubility: Not determined
• Density: 1.165±0.06 g/cm3 (20 ºC 760 Torr),

1,3-Dibenzoylbenzene Security Information

• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning
• TSCA：Yes

1,3-Dibenzoylbenzene Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Other Chemical Reagents